Cas no 1296172-35-4 (tert-Butyl 4-(5,6-dichloropyridine-3-amido)-piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(5,6-dichloropyridine-3-amido)-piperidine-1-carboxylate
• CAS No: 1296172-35-4
• MF: C₁₆H₂₁Cl₂N₃O₃
• MW: 374.262242078781
• MDL: MFCD18904320
• CID: 4586812
• Update Time: 2025-06-08

tert-Butyl 4-(5,6-dichloropyridine-3-amido)-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(5,6-dichloropyridine-3-amido)-piperidine-1-carboxylate

• MDL： MFCD18904320
• Inchi： 1S/C16H21Cl2N3O3/c1-16(2,3)24-15(23)21-6-4-11(5-7-21)20-14(22)10-8-12(17)13(18)19-9-10/h8-9,11H,4-7H2,1-3H3,(H,20,22)
• InChI Key： AEUPCTXWUCBCRV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(NC(C2=CC(Cl)=C(Cl)N=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-(5,6-dichloropyridine-3-amido)-piperidine-1-carboxylate

tert-Butyl 4-(5,6-dichloropyridine-3-amido)-piperidine-1-carboxylate (CAS No. 1296172-35-4): A Comprehensive Overview

tert-Butyl 4-(5,6-dichloropyridine-3-amido)-piperidine-1-carboxylate, identified by its CAS number 1296172-35-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and development. Its unique structural features, which include a piperidine ring and a dichloropyridine moiety, make it a promising candidate for further investigation into its pharmacological properties.

The molecular structure of tert-butyl 4-(5,6-dichloropyridine-3-amido)-piperidine-1-carboxylate consists of several key functional groups that contribute to its reactivity and potential biological interactions. The piperidine ring is a common pharmacophore found in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the amide group in the 5,6-dichloropyridine moiety further enhances its potential as a drug candidate by providing a site for hydrogen bonding and other non-covalent interactions.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The tert-butyl 4-(5,6-dichloropyridine-3-amido)-piperidine-1-carboxylate molecule has been studied for its potential role in inhibiting specific enzymes or receptors involved in disease processes. For instance, research has suggested that compounds with similar structural motifs may have applications in the treatment of neurological disorders, cancer, and inflammatory conditions.

The synthesis of tert-butyl 4-(5,6-dichloropyridine-3-amido)-piperidine-1-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the dichloropyridine intermediate, followed by the introduction of the amide group and the piperidine ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and efficiency in the formation of key structural elements.

The pharmacological evaluation of tert-butyl 4-(5,6-dichloropyridine-3-amido)-piperidine-1-carboxylate has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target proteins and enzymes, while in vivo studies have aimed to evaluate its efficacy and safety in animal models. Preliminary results have shown promising activity in certain biological assays, suggesting potential therapeutic applications.

The compound's unique structural features also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can predict how tert-butyl 4-(5,6-dichloropyridine-3-amido)-piperidine-1-carboxylate interacts with biological targets at the atomic level. This information can be used to guide the design of derivatives with enhanced potency and selectivity.

In addition to its potential therapeutic applications, tert-butyl 4-(5,6-dichloropyridine-3-amido)-piperidine-1-carboxylate has also been explored for its role in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable tool for studying disease mechanisms and developing new diagnostic methods.

The future direction of research on tert-butyl 4-(5,6-dichloropyridine-3-amido)-piperidine-1-carboxylate includes further optimization of its chemical structure to improve its pharmacological properties. This may involve modifications to enhance solubility, bioavailability, and target specificity. Additionally, exploring new synthetic routes could lead to more efficient production methods, making this compound more accessible for research purposes.

The development of novel pharmaceutical compounds is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. The study of compounds like tert-butyl 4-(5,6-dichloropyridine-3-amido)-piperidine-1-carboxylate exemplifies the importance of such collaboration in advancing our understanding of disease mechanisms and developing effective treatments.